Cas no 19703-92-5 (5-Methyl-1,2,4-oxadiazole-3-carboxylic acid)

5-Methyl-1,2,4-oxadiazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group at the 5-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The oxadiazole ring system is known for its stability and bioisosteric properties, making it valuable in the design of pharmacologically active molecules. The carboxylic acid functional group enhances reactivity, enabling further derivatization via amidation, esterification, or other coupling reactions. Its well-defined structure and purity ensure consistent performance in organic synthesis and drug discovery workflows.
5-Methyl-1,2,4-oxadiazole-3-carboxylic acid structure
19703-92-5 structure
Product Name:5-Methyl-1,2,4-oxadiazole-3-carboxylic acid
CAS No:19703-92-5
MF:C4H4N2O3
MW:128.08616065979
MDL:MFCD08236814
CID:123715
PubChem ID:23448650
Update Time:2025-10-18

5-Methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid
    • 1,2,4-Oxadiazole-3-carboxylicacid, 5-methyl-
    • 5-Methyl-1,2,4-oxadiazol-3-carbonsaeure
    • 1,2,4-OXADIAZOLE-3-CARBOXYLIC ACID, 5-METHYL-
    • UGENJCBDFKUWDO-UHFFFAOYSA-N
    • BCP21985
    • SBB053248
    • 6632AD
    • NE53116
    • AB44082
    • SY026691
    • BB 0257126
    • 5-Methyl-1,2,4-oxadiazole-3-carboxylic acid, AldrichCPR
    • 5-Methyl-[1,2,4]oxadiazole-3-carboxylic acid
    • 5-Methyl-1 pound not2 pound not4-oxadiazole-3-carboxylic Acid
    • FT-0755685
    • EN300-80538
    • AMY40023
    • A1-01001
    • DTXSID00634263
    • AKOS012689278
    • A880062
    • MFCD08236814
    • 5-METHYL-1,2,4-OXADIAZOLE-3-CARBOXYLICACID
    • TS-00013
    • SCHEMBL1760325
    • 19703-92-5
    • A10653
    • DB-058019
    • MDL： MFCD08236814
    • Inchi： 1S/C4H4N2O3/c1-2-5-3(4(7)8)6-9-2/h1H3,(H,7,8)
    • InChI Key： UGENJCBDFKUWDO-UHFFFAOYSA-N
    • SMILES： O1C(C)=NC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 128.02200
  • Monoisotopic Mass: 128.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.2
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 90 ºC
  • Boiling Point: 317.9±25.0 °C at 760 mmHg
  • Flash Point: 146.1±23.2 °C
  • Solubility: Slightly soluble (32 g/l) (25 º C),
  • PSA: 76.22000
  • LogP: 0.07620
  • Vapor Pressure: No data available

5-Methyl-1,2,4-oxadiazole-3-carboxylic acid Security Information

5-Methyl-1,2,4-oxadiazole-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

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